Cas no 923061-39-6 (N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 923061-39-6
• MF: C₁₇H₁₂Cl₂N₄OS
• MW: 391.274379730225
• CID: 5498341
• Update Time: 2025-06-12

N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H12Cl2N4OS/c18-12-6-13(19)8-14(7-12)21-16(24)10-25-17-4-3-15(22-23-17)11-2-1-5-20-9-11/h1-9H,10H2,(H,21,24)
• InChI Key： NDTVTNTWDALXCY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC(Cl)=C1)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 923061-39-6)

N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 923061-39-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including chloro substituents, pyridine rings, and a pyridazine core, which contribute to its potential biological activity.

The 3,5-dichlorophenyl moiety in the compound's name is particularly noteworthy, as halogenated aromatic rings are frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability. The presence of chlorine atoms at the 3 and 5 positions of the phenyl ring can influence the electronic properties of the molecule, making it more susceptible to interactions with biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors or activators for therapeutic applications.

The second major component of interest is the pyridazine ring, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. Pyridazines have been widely explored for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In this compound, the pyridazine ring is further functionalized with a pyridin-3-yl group and a sulfanyl substituent at the 3-position. These modifications can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule, making it an attractive scaffold for drug design.

The sulfanyl group attached to the pyridazine ring introduces a polar moiety that can enhance solubility and interaction with biological targets. This functional group is particularly interesting because it can participate in hydrogen bonding interactions, which are crucial for establishing stable binding between a drug molecule and its target protein or enzyme. The combination of these structural elements makes N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide a compelling candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents that target inflammation and immune responses. The sulfanyl group in this compound suggests potential activity against inflammatory pathways, which are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have shown that molecules containing sulfanyl groups can modulate inflammatory cytokine production and inhibit the activity of key enzymes involved in inflammatory processes.

The chloro substituents on the phenyl ring may also contribute to the anti-inflammatory potential of this compound by enhancing its ability to interact with specific receptors or enzymes involved in inflammation regulation. For instance, chlorinated aromatic compounds have been reported to inhibit cyclooxygenase (COX) enzymes, which are critical mediators of pain and inflammation. By targeting these enzymes or related pathways, N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide could exhibit therapeutic effects comparable to existing anti-inflammatory drugs.

Beyond its potential anti-inflammatory activity, this compound may also have applications in other therapeutic areas. The presence of multiple nitrogen-containing heterocycles suggests that it could interact with various biological targets, including kinases and other enzyme families involved in cell signaling pathways. In particular, pyridazine derivatives have been explored as inhibitors of protein kinases, which are often dysregulated in cancer and other diseases.

The combination of a pyridin-3-yl group and a sulfanyl substituent on the pyridazine ring could enhance binding affinity to protein kinase targets by introducing additional interaction points through hydrogen bonding or hydrophobic effects. This structural motif is reminiscent of known kinase inhibitors that have demonstrated efficacy in preclinical models. By leveraging these structural features, N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide could be developed into a novel kinase inhibitor with potential therapeutic applications.

In conclusion, N-(3,5-dichlorophenyl)-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 923061-39-6) is a structurally complex organic compound with significant potential for further exploration in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutic agents targeting inflammation and other disease-related pathways. Ongoing research into this compound may uncover new insights into its biological activity and provide valuable leads for drug discovery efforts.